2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid

• IUPAC Name: 2-[2-[[methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid
• InChI: InChI=1S/C16H19NO3/c1-12-14(7-8-20-12)10-17(2)11-15-6-4-3-5-13(15)9-16(18)19/h3-8H,9-11H2,1-2H3,(H,18,19)
• InChI Key: VGHCOOSQYMKHAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)CN(C)CC2=CC=CC=C2CC(=O)O
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid, also known as MFA-MA, is a novel small molecule that has gained attention due to its potential therapeutic applications. This compound belongs to the family of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to possess anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

The exact mechanism of action of 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid is not fully understood. However, it is believed that 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid works by inhibiting the production of prostaglandins, which are known to cause inflammation and pain. 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid may also work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins.
Biochemical and Physiological Effects:
2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. In addition, 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid has been shown to have neuroprotective effects and may improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid in lab experiments is its ability to reduce inflammation, pain, and fever in animal models. This makes it a useful tool for studying the underlying mechanisms of inflammatory diseases. However, one limitation of using 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid in lab experiments is its potential toxicity. 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid has been shown to have hepatotoxicity in animal models, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid. One direction is to further investigate its potential therapeutic applications in the treatment of inflammatory diseases and neurodegenerative diseases. Another direction is to study its toxicity and potential side effects in more detail. Finally, the development of new synthesis methods for 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid may lead to improvements in its yield and purity.

Synthesis Methods

The synthesis of 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid involves the reaction of 2-[2-[[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid with methyl iodide in the presence of a base. This reaction results in the formation of 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid, which is then purified through recrystallization. The yield of this synthesis method is around 70%.

Scientific Research Applications

2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and gout. In addition, 2-[2-[[Methyl-[(2-methylfuran-3-yl)methyl]amino]methyl]phenyl]acetic acid has been shown to have neuroprotective effects and may be a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.